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Cas no 626-95-9 (1,4-Pentanediol)
1,4-Pentanediol structure
Product Name:1,4-Pentanediol
CAS No:626-95-9
MF:C5H12O2
MW:104.147582054138
MDL:MFCD00004560
CID:510983
PubChem ID:79083
Update Time:2025-04-19
1,4-Pentanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentanediol
- pentane-1,4-diol
- 4-methyl-1,4-butanediol
- ethanol,n-propanol
- GLOBUAZSRIOKLN-UHFFFAOYSA
- GLOBUAZSRIOKLN-UHFFFAOYSA-N
- 1,4 pentanediol
- GLOBUAZSRIOKLN-UHFFFAOYSA-
- ST24048884
- InChI=1/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- AS-30506
- EN300-172378
- CS-0154051
- AI3-08028
- DTXSID20870727
- 1,4-dihydroxypentane
- 1,4-Pentanediol, 99%
- SCHEMBL50388
- SY239899
- NS00043471
- 626-95-9
- MFCD00004560
- AKOS024462638
- 1,4-Dihydroxy-1-methylbutane; 1,4-Dihydroxypentane; 2,5-Pentanediol; 4-Hydroxy-1-pentanol
- EINECS 210-973-5
-
- MDL： MFCD00004560
- Inchi： 1S/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
- InChI Key： GLOBUAZSRIOKLN-UHFFFAOYSA-N
- SMILES： OC(C)CCCO
Computed Properties
- Exact Mass: 104.08400
- Monoisotopic Mass: 104.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 37.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 0.986 g/mL at 25 °C(lit.)
- Melting Point: 50.86°C (estimate)
- Boiling Point: 72-73 °C/0.03 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.447(lit.)
- PSA: 40.46000
- LogP: 0.13970
1,4-Pentanediol Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
1,4-Pentanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P864414-100g |
1,4-Pentanediol |
626-95-9 | 98% | 100g |
￥1,508.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 194182-5G |
1,4-Pentanediol |
626-95-9 | 5g |
¥2127.88 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LU847-1g |
1,4-Pentanediol |
626-95-9 | 99% | 1g |
70.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LU847-5g |
1,4-Pentanediol |
626-95-9 | 99% | 5g |
214.0CNY | 2021-08-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P864414-1g |
1,4-Pentanediol |
626-95-9 | 98% | 1g |
￥58.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P864414-5g |
1,4-Pentanediol |
626-95-9 | 98% | 5g |
￥161.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P864414-25g |
1,4-Pentanediol |
626-95-9 | 98% | 25g |
￥526.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P864414-500g |
1,4-Pentanediol |
626-95-9 | 98% | 500g |
￥6,860.00 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X65615-25g |
1,4-Pentanediol |
626-95-9 | 98% | 25g |
¥428.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X65615-100g |
1,4-Pentanediol |
626-95-9 | 98% | 100g |
¥1208.0 | 2023-09-05 |
1,4-Pentanediol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Calcium pantothenate , MOPS , Disodium phosphate , Ferrous sulfate , Ammonium sulfate , Ammonium chloride Catalysts: Acetyl coenzyme A acetyltransferase , Acyl coenzyme A dehydrogenase , 3-Hydroxyacyl coenzyme A dehydrogenase , Alcohol dehydrogenase , Fatty acyl coenzyme A reductase (aldehyde-forming) Solvents: Water ; 37 °C
Reference
1,4-Pentanediol Raw materials
1,4-Pentanediol Preparation Products
- 6-Hydroxyhexanoic acid (1191-25-9)
- 5-Methylhexanol (627-98-5)
- pentane-1,5-diol (111-29-5)
- 4-Methyl-1-pentanol (626-89-1)
- 5-Amino-1-pentanol (2508-29-4)
- 4-Aminobutan-1-ol (13325-10-5)
- 1,6-Hexanediol (629-11-8)
- 1,4-Butanediol (110-63-4)
- 1,4-Pentanediol (626-95-9)
- 6-Amino-1-hexanol (4048-33-3)
- Pentanoic acid,5-hydroxy- (13392-69-3)
- 4-Amino-1-pentanol (927-55-9)
- Hexane-2,6-diol (928-40-5)
1,4-Pentanediol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:626-95-9)1,4-Pentanediol
Order Number:A868395
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:11
Price ($):251.0/1087.0
Email:sales@amadischem.com
1,4-Pentanediol Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Recommended suppliers
Amadis Chemical Company Limited
(CAS:626-95-9)1,4-Pentanediol
Purity:99%/99%
Quantity:100g/500g
Price ($):251.0/1087.0